Cas no 2172228-60-1 (2-ethyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid)

• Product Name: 2-ethyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid
• CAS No: 2172228-60-1
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 6162020
• PubChem ID: 165957824
• Update Time: 2025-05-21

2-ethyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid
• 2172228-60-1
• EN300-1267537

• Inchi： 1S/C12H9F3N2O2/c1-2-9-16-8-4-3-6(12(13,14)15)5-7(8)10(17-9)11(18)19/h3-5H,2H2,1H3,(H,18,19)
• InChI Key： JVYCGMBHIFKIMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=C(C(=O)O)N=C(CC)N=2)C=1)(F)F

Computed Properties

• Exact Mass: 270.06161202g/mol
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-ethyl-6-(trifluoromethyl)quinazoline-4-carboxylic acid

2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid: A Comprehensive Overview

Introduction to 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid

2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid, a compound with the CAS registry number 2172228-60-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of the trifluoromethyl group at the 6-position and an ethyl group at the 2-position, along with the carboxylic acid moiety at the 4-position, imparts unique chemical and biological properties to this molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid, making it accessible for various applications in drug discovery and material science. The compound's structure is particularly interesting due to its potential for modulating protein-protein interactions, a key area of research in developing novel therapeutic agents.

Structural Features and Synthesis

The molecular structure of 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid is characterized by a quinazoline core, which consists of two nitrogen atoms in a six-membered aromatic ring system. The substitution pattern at positions 2, 4, and 6 introduces functional groups that significantly influence its physicochemical properties. The trifluoromethyl group at position 6 contributes to both hydrophobicity and electronic effects, while the ethyl group at position 2 enhances lipophilicity. The carboxylic acid group at position 4 is crucial for hydrogen bonding and can be further modified to enhance bioavailability or target specificity.

Several synthetic routes have been explored for the preparation of this compound, including condensation reactions, cyclization processes, and cross-coupling reactions. Recent studies have focused on optimizing these methods to improve yield, reduce reaction time, and minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of quinazoline derivatives, including this compound.

Biological Activity and Applications

One of the most promising aspects of 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid lies in its biological activity. Preclinical studies have demonstrated its potential as a kinase inhibitor, targeting key enzymes involved in cellular signaling pathways. This makes it a valuable candidate for anti-cancer drug development, as kinases often play a critical role in tumor growth and metastasis.

In addition to its enzymatic activity, this compound has shown promise in modulating other therapeutic targets, such as ion channels and receptors. Its ability to interact with these targets suggests potential applications in treating neurological disorders, inflammatory diseases, and metabolic disorders.

Recent research has also highlighted the importance of structure-function relationships in optimizing the biological activity of quinazoline derivatives. By modifying substituents on the quinazoline core, scientists can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

Safety Profile and Toxicological Considerations

Evaluating the safety profile of 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid is essential for its prospective use in therapeutic applications. Initial toxicological studies indicate that the compound exhibits low acute toxicity in preclinical models. However, further investigations are required to assess long-term toxicity, genotoxicity, and potential for bioaccumulation.

The presence of fluorinated groups in this compound raises questions about its environmental impact. Fluorinated compounds are known to persist in ecosystems due to their high stability; therefore, understanding their degradation pathways is critical for sustainable drug development.

Efforts are underway to develop safer analogs by modifying substituents while retaining biological activity. These modifications aim to balance efficacy with safety profiles suitable for human use.

Conclusion: Future Directions for Research and Development

As research on 2-Ethyl-6-(Trifluoromethyl)Quinazoline-4-Carboxylic Acid (CAS No: 2172228-60-1) continues to evolve, its potential as a therapeutic agent becomes increasingly apparent. The compound's unique structural features provide a foundation for exploring novel mechanisms of action and expanding its application across diverse disease areas.

FUTURE RESEARCH DIRECTIONS should focus on:- Advanced computational modeling to predict binding affinities with target proteins,- Investigating combination therapies to enhance efficacy,- Exploring green chemistry approaches for sustainable synthesis,- Conducting comprehensive toxicological assessments,- Evaluating pharmacokinetic profiles in preclinical models.